Cas no 53944-31-3 (7-Ethyl-5-oxo-5H-1benzopyrano2,3-bpyridine)

• Product Name: 7-Ethyl-5-oxo-5H-1benzopyrano2,3-bpyridine
• CAS No: 53944-31-3
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 1058954
• PubChem ID: 12689276
• Update Time: 2025-04-20

7-Ethyl-5-oxo-5H-1benzopyrano2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 7-Ethyl-5-oxo-5H-[1]benzopyrano[2,3-b]pyridine
• 7-ethyl-5H-chromeno[2,3-b]pyridin-5-one
• 53944-31-3
• 7-Ethyl-5H-[1]benzopyrano[2,3-b]pyridin-5-one
• QJEREWAEAHLFGE-UHFFFAOYSA-N
• starbld0009785
• 7-ethylchromeno[2,3-b]pyridin-5-one
• DB-318320
• SCHEMBL11808296
• Pranoprofen Impurity 1
• G90615
• 7-Ethyl-5-oxo-5H-1benzopyrano2,3-bpyridine

• Inchi： 1S/C14H11NO2/c1-2-9-5-6-12-11(8-9)13(16)10-4-3-7-15-14(10)17-12/h3-8H,2H2,1H3
• InChI Key： QJEREWAEAHLFGE-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CN=2)C(C2C=C(C=CC1=2)CC)=O

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

7-Ethyl-5-oxo-5H-1benzopyrano2,3-bpyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones